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Compound of Interest

Compound Name: Cobalt chloride hexahydrate

Cat. No.: B012960 Get Quote

This in-depth technical guide provides a comprehensive overview of the thermal decomposition

of cobalt(II) chloride hexahydrate (CoCl₂·6H₂O), a process of significant interest in inorganic

chemistry and materials science. This document is intended for researchers, scientists, and

professionals in drug development who require a thorough understanding of the material's

thermal behavior.

Introduction
Cobalt(II) chloride hexahydrate is a crystalline solid, pink in color, that undergoes a series of

dehydration steps upon heating.[1][2] These transformations are accompanied by distinct color

changes, making it a classic example in the study of thermal analysis and coordination

chemistry. The decomposition process involves the sequential loss of water molecules, leading

to the formation of lower hydrates and ultimately the anhydrous salt.[3][4] Understanding the

precise temperatures, weight losses, and structural changes at each stage is crucial for various

applications, including its use as a humidity indicator and in the synthesis of other cobalt

compounds.

Decomposition Pathway
The thermal decomposition of cobalt(II) chloride hexahydrate proceeds through several

intermediate hydrates before forming the anhydrous cobalt(II) chloride. The primary stages of

this process are:
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CoCl₂·6H₂O (Hexahydrate) → CoCl₂·2H₂O (Dihydrate) + 4H₂O

CoCl₂·2H₂O (Dihydrate) → CoCl₂ (Anhydrous) + 2H₂O

The initial pink hexahydrate transforms into a purple dihydrate, which then becomes the sky-

blue anhydrous salt.[1]

Below is a visual representation of the decomposition pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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